Cas no 1192838-43-9 (5-Chloro-1-methylpyrazin-2(1H)-one)

• Product Name: 5-Chloro-1-methylpyrazin-2(1H)-one
• CAS No: 1192838-43-9
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 4823485
• PubChem ID: 58485280
• Update Time: 2026-02-27

5-Chloro-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methylpyrazin-2(1H)-one
• 2(1H)-Pyrazinone,5-chloro-1-methyl-
• 5-chloro-1-methylpyrazin-2-one
• 5-chloro-1-methyl-1H-pyrazin-2-one
• SY346251
• E84763
• MFCD27942066
• UEKUMPVGURYZMQ-UHFFFAOYSA-N
• SCHEMBL1403812
• 1192838-43-9
• DB-113679
• CS-0526906
• BS-53335

• Inchi： 1S/C5H5ClN2O/c1-8-3-4(6)7-2-5(8)9/h2-3H,1H3
• InChI Key： UEKUMPVGURYZMQ-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)C(C=N1)=O

Computed Properties

• Exact Mass: 144.009
• Monoisotopic Mass: 144.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines